Cas no 2137764-24-8 (5-ethyl-3-(1-ethyl-1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-ethyl-3-(1-ethyl-1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2137764-24-8
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• CID: 6573866
• PubChem ID: 165831269
• Update Time: 2025-10-20

5-ethyl-3-(1-ethyl-1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-717049
• 5-ethyl-3-(1-ethyl-1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid
• 2137764-24-8

• Inchi： 1S/C11H13N3O3/c1-3-7-8(11(15)16)9(13-17-7)10-12-5-6-14(10)4-2/h5-6H,3-4H2,1-2H3,(H,15,16)
• InChI Key： JPYAWPUTUVDNMY-UHFFFAOYSA-N
• SMILES： O1C(CC)=C(C(=O)O)C(C2=NC=CN2CC)=N1

Computed Properties

• Exact Mass: 235.09569129g/mol
• Monoisotopic Mass: 235.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.2Ų

Additional information on 5-ethyl-3-(1-ethyl-1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid

5-ethyl-3-(1-ethyl-1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2137764-24-8): An Overview

5-Ethyl-3-(1-ethyl-1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2137764-24-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxazoles, which are known for their diverse biological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of an imidazole moiety further enhances its pharmacological profile, making it a promising candidate for various therapeutic applications.

The molecular structure of 5-Ethyl-3-(1-ethyl-1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid is characterized by a central oxazole ring substituted with an ethyl group at the 5-position and a 1-ethyl-imidazole moiety at the 3-position. The carboxylic acid group at the 4-position adds to its chemical versatility and reactivity. This combination of functional groups provides a robust platform for further chemical modifications and derivatization, which can be tailored to enhance specific biological activities or improve pharmacokinetic properties.

Recent studies have highlighted the potential of 5-Ethyl-3-(1-ethyl-1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid in various therapeutic areas. One notable application is its use as an antimicrobial agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

In addition to its antimicrobial properties, 5-Ethyl-3-(1-ethyl-1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The anticancer potential of 5-Ethyl-3-(1-ethyl-1H-imidazol-2-yl)-1,2-oxazole-4-carboxylic acid has also been explored in several studies. In vitro experiments have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action appears to involve modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

To further understand the biological activities and mechanisms of action of 5-Ethyl-3-(1-ethyl-1H-imidazol-2-yl)-1,2-oaxolecarboxylic acid, ongoing research is focused on elucidating its molecular targets and interactions with cellular components. Advanced techniques such as X-ray crystallography and molecular docking studies are being employed to gain insights into the binding modes and conformational changes associated with its biological effects.

In terms of pharmaceutical development, the solubility and stability of 5-Ethyl--3-(1--ethyl--imidazol--yl)-oxazole--carboxylic acid are critical factors that need to be optimized for effective drug delivery. Formulation strategies such as nanoparticle encapsulation and prodrug approaches are being explored to enhance its bioavailability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Ethyl--3-(1--ethyl--imidazol--yl)-oxazole--carboxylic acid in human subjects. Preliminary results from phase I trials have shown promising outcomes with no major adverse effects reported. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 5-Ethyl--3-(1--ethyl--imidazol--yl)-oxazole--carboxylic acid (CAS No. 2137764-) represents a promising lead compound with diverse biological activities and therapeutic potential. Ongoing research efforts aim to further optimize its properties and explore its applications in various medical fields. As our understanding of this compound continues to evolve, it is likely to play an increasingly important role in the development of novel therapeutic agents.